Cas no 74950-67-7 (5-Demethoxy-5-oxoavermectin A1a)

• Product Name: 5-Demethoxy-5-oxoavermectin A1a
• CAS No: 74950-67-7
• MF: C₄₈H₇₀O₁₄
• MW: 871.061016559601
• CID: 2048470
• PubChem ID: 163024384
• Update Time: 2025-04-21

5-Demethoxy-5-oxoavermectin A1a Chemical and Physical Properties

Names and Identifiers

• 5-oxoavermectin B1a
• 5-Demethoxy-5-oxoavermectin A1a
• 74950-67-7

• Inchi： 1S/C48H70O14/c1-11-25(2)43-28(5)17-18-47(62-43)23-34-20-33(61-47)16-15-27(4)42(26(3)13-12-14-32-24-55-45-40(49)29(6)19-35(46(51)58-34)48(32,45)52)59-39-22-37(54-10)44(31(8)57-39)60-38-21-36(53-9)41(50)30(7)56-38/h12-15,17-19,25-26,28,30-31,33-39,41-45,50,52H,11,16,20-24H2,1-10H3/b13-12+,27-15+,32-14+/t25-,26-,28-,30-,31-,33+,34-,35-,36-,37-,38-,39-,41-,42-,43+,44-,45+,47+,48+/m0/s1
• InChI Key： OREMDKVSTHGUST-WNNKMZGNSA-N
• SMILES： O1[C@H]([C@@H](C)CC)[C@@H](C)C=C[C@@]21C[C@@H]1C[C@@H](CC=C(C)[C@H]([C@@H](C)C=CC=C3CO[C@@H]4C(C(C)=C[C@@H](C(=O)O1)[C@@]43O)=O)O[C@H]1C[C@@H]([C@H]([C@H](C)O1)O[C@H]1C[C@@H]([C@H]([C@H](C)O1)O)OC)OC)O2 |c:17,25,t:23|

Computed Properties

• Exact Mass: 870.47655690g/mol
• Monoisotopic Mass: 870.47655690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 62
• Rotatable Bond Count: 8
• Complexity: 1770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 167Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues